Cas no 689250-58-6 (1-Methyl-5-(4-(trifluoromethyl)phenyl)-1h-pyrazole-4-carbaldehyde)

• Product Name: 1-Methyl-5-(4-(trifluoromethyl)phenyl)-1h-pyrazole-4-carbaldehyde
• CAS No: 689250-58-6
• MF: C₁₂H₉F₃N₂O
• MW: 254.207873106003
• CID: 4826427
• PubChem ID: 54775376
• Update Time: 2025-05-21

1-Methyl-5-(4-(trifluoromethyl)phenyl)-1h-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-5-(4-(trifluoromethyl)phenyl)-1h-pyrazole-4-carbaldehyde
• 1-methyl-5-[4-(trifluoromethyl)phenyl]-1h-pyrazole-4-carbaldehyde
• 1-methyl-5-[4-(trifluoromethyl)phenyl]pyrazole-4-carbaldehyde
• XLDGLNJBAFIQDQ-UHFFFAOYSA-N
• 689250-58-6
• CS-0097559
• SCHEMBL4831559
• AKOS005264235

• Inchi： 1S/C12H9F3N2O/c1-17-11(9(7-18)6-16-17)8-2-4-10(5-3-8)12(13,14)15/h2-7H,1H3
• InChI Key： XLDGLNJBAFIQDQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=C(C=O)C=NN1C)(F)F

Computed Properties

• Exact Mass: 254.06669740g/mol
• Monoisotopic Mass: 254.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.9

Additional information on 1-Methyl-5-(4-(trifluoromethyl)phenyl)-1h-pyrazole-4-carbaldehyde

Exploring the Properties and Applications of 1-Methyl-5-(4-(trifluoromethyl)phenyl)-1H-pyrazole-4-carbaldehyde (CAS No. 689250-58-6)

1-Methyl-5-(4-(trifluoromethyl)phenyl)-1H-pyrazole-4-carbaldehyde (CAS No. 689250-58-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This compound, characterized by its unique pyrazole core and trifluoromethylphenyl moiety, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its structural features make it particularly valuable for researchers exploring drug discovery, pesticide development, and functional materials.

The growing interest in 1-Methyl-5-(4-(trifluoromethyl)phenyl)-1H-pyrazole-4-carbaldehyde is partly due to the increasing demand for fluorinated compounds in modern chemistry. Fluorine-containing molecules are known for their enhanced stability, bioavailability, and metabolic resistance, making them indispensable in pharmaceutical and agrochemical applications. Searches for terms like "fluorinated pyrazole derivatives" and "trifluoromethylphenyl applications" have surged, reflecting the compound's relevance in cutting-edge research.

In the pharmaceutical industry, this compound is often utilized as a key intermediate in the synthesis of potential therapeutic agents. Its pyrazole-carbaldehyde structure allows for further functionalization, enabling the creation of molecules with targeted biological activities. Researchers frequently investigate its role in anti-inflammatory, antimicrobial, and anticancer drug candidates, aligning with the rising global focus on precision medicine and personalized therapies.

Beyond pharmaceuticals, 1-Methyl-5-(4-(trifluoromethyl)phenyl)-1H-pyrazole-4-carbaldehyde has found applications in agrochemical research. The trifluoromethyl group is a common feature in many modern pesticides and herbicides due to its ability to improve compound efficacy and environmental stability. This has led to increased searches for "pyrazole-based agrochemicals" and "trifluoromethylphenyl in crop protection", highlighting the compound's role in sustainable agriculture.

The compound's unique properties also make it valuable in material science. Its aromatic and fluorinated components contribute to the development of advanced materials with specific electronic or optical characteristics. This aligns with the growing interest in organic electronics and smart materials, as evidenced by trending searches for "fluorinated organic semiconductors" and "pyrazole derivatives in materials science".

From a synthetic chemistry perspective, 1-Methyl-5-(4-(trifluoromethyl)phenyl)-1H-pyrazole-4-carbaldehyde offers intriguing possibilities for structure-activity relationship (SAR) studies. Its modular structure allows researchers to systematically modify its components to optimize desired properties, a strategy frequently employed in both drug and agrochemical development. This approach resonates with the current emphasis on rational molecular design and computational chemistry in research communities.

Quality control and analytical characterization of 689250-58-6 are critical aspects of its handling. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to ensure purity and confirm structural integrity. These analytical methods are frequently searched in conjunction with the compound, reflecting the importance of rigorous quality standards in chemical research and development.

The commercial availability of 1-Methyl-5-(4-(trifluoromethyl)phenyl)-1H-pyrazole-4-carbaldehyde has expanded in recent years, with suppliers offering various quantities to meet research needs. This accessibility has facilitated its incorporation into diverse research programs, from academic investigations to industrial-scale applications. The compound's synthetic versatility and broad applicability continue to drive its popularity among chemists and researchers worldwide.

Looking ahead, the potential applications of 1-Methyl-5-(4-(trifluoromethyl)phenyl)-1H-pyrazole-4-carbaldehyde are expected to grow as researchers uncover new ways to leverage its unique chemical properties. With increasing interest in green chemistry and sustainable synthesis, future developments may focus on more efficient production methods and environmentally friendly applications of this valuable compound.